Methyltrichlorosilane
Overview
Description
Methyltrichlorosilane (MTS) is a colorless, flammable, volatile liquid with a strong odor. It is an organosilicon compound that is widely used in the electronics, pharmaceutical, and chemical industries. It is also known as methyltrichlorosiloxane, methyl trichlorosilane, and trichloromethylsilane. It is a reactive compound that can be used as a starting material in the synthesis of other compounds.
Scientific Research Applications
Activation Agent in Swern Oxidation
MTS is used as an effective activator of dimethylsulfoxide in Swern oxidation. This application enables the oxidation of a wide range of primary and secondary alcohols to corresponding carbonyl compounds with good to excellent yields (Wang, Wang, & Sun, 2014).
Molecular Structure Analysis
Research has re-examined the microwave spectrum of MTS to determine its precise molecular structure and the nuclear quadrupole coupling constant of trichlorosilane (Takeo & Matsumura, 1977).
Heteroepitaxy of β‐SiC
MTS is used for the heteroepitaxial deposition of β‐SiC on Si(100) at relatively low temperatures without any carbon buffer layer. This process is significant for preparing high-quality epitaxial films (Kunstmann & Vepřek, 1995).
Decomposition for Silicon Carbide Production
MTS decomposes in the gas phase to produce various species, playing a crucial role in the production of silicon carbide for composites, coatings, and ceramics (Allendorf & Osterheld, 1994).
Synthesis of Polymethylsilsesquioxanes (PMS)
MTS is instrumental in synthesizing ladderlike PMS. The study explored the influence of various conditions on the structure of PMS and their heat resistance properties (Qiu, 1997).
Ionic Liquid-Catalyzed Redistribution Reaction
MTS is converted to high-valued dimethyldichlorosilane catalyzed by ionic liquids. This research provides an eco-friendly and economical route for treating MTS and related by-products (Wang et al., 2012).
Study of Hydrolysis Reaction
A density functional theory study on the mechanism of hydrolysis of MTS revealed insights into its structural properties and the hydrolysis reaction process (Xu Chun-ming, 2009).
Mechanism of Action
Target of Action
Methyltrichlorosilane is primarily used as a precursor for forming various cross-linked siloxane polymers . It is also used in the production of silicon carbide (SiC) nanowires . The primary targets of this compound are therefore the molecules and structures involved in these processes.
Mode of Action
This compound interacts with its targets through several chemical reactions. It undergoes hydrolysis to form a silanol, which is unstable and eventually condenses to give a polymer network . This reaction can be represented as follows:
MeSiCl3+3H2O→MeSi(OH)3+3HCl\text{MeSiCl}_3 + 3 \text{H}_2\text{O} \rightarrow \text{MeSi(OH)}_3 + 3 \text{HCl} MeSiCl3+3H2O→MeSi(OH)3+3HCl
MeSi(OH)3→MeSiO1.5+1.5H2O\text{MeSi(OH)}_3 \rightarrow \text{MeSiO}_{1.5} + 1.5 \text{H}_2\text{O} MeSi(OH)3→MeSiO1.5+1.5H2O
This compound also undergoes alcoholysis (reaction with alcohol) to give alkoxysilanes . For example, methanol converts it to trimethoxymethylsilane:
MeSiCl3+3CH3OH→MeSi(OCH3)3+3HCl\text{MeSiCl}_3 + 3 \text{CH}_3\text{OH} \rightarrow \text{MeSi(OCH}_3)_3 + 3 \text{HCl} MeSiCl3+3CH3OH→MeSi(OCH3)3+3HCl
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to the formation of siloxane polymers and silicon carbide nanowires . The hydrolysis and alcoholysis reactions mentioned above are key steps in these pathways.
Pharmacokinetics
It’s important to note that this compound is a colorless liquid with a sharp odor similar to that of hydrochloric acid .
Result of Action
The result of this compound’s action is the formation of various cross-linked siloxane polymers and silicon carbide nanowires . These materials have a wide range of applications, including use in high-temperature electrical insulation .
Action Environment
Environmental factors can significantly influence the action of this compound. For example, it reacts vigorously with water, producing hydrogen chloride and, in some cases, flammable hydrogen gas . Therefore, it must be handled carefully to avoid contact with water. It is also highly flammable and reacts with water to release hydrochloric acid . Therefore, it should be stored and used in a controlled environment to ensure safety .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Methyltrichlorosilane plays a significant role in biochemical reactions, particularly in the formation of siloxane polymers. It undergoes hydrolysis to form methylsilanol, which further condenses to create a polymer network . This compound interacts with water, alcohols, and alkali metals, leading to the formation of various derivatives such as trimethoxymethylsilane and poly(methylsilyne) . These interactions are crucial for its application in creating water-repellent films and other materials.
Cellular Effects
This compound has notable effects on cellular processes. When exposed to water, it forms a thin layer of methylpolysiloxane on surfaces, altering the contact angle and making the surface water-repellent . This property is utilized in modifying the surface properties of materials, impacting cell adhesion and interaction with the modified surfaces. Detailed studies on its direct effects on cell signaling pathways, gene expression, and cellular metabolism are limited.
Molecular Mechanism
At the molecular level, this compound exerts its effects through hydrolysis and alcoholysis reactions. The hydrolysis of this compound results in the formation of methylsilanol and hydrochloric acid . The methylsilanol further condenses to form a polymer network, which is essential for its application in creating siloxane polymers. The compound’s reactivity with water and alcohols is a key aspect of its molecular mechanism .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its reactivity with water and other compounds. The compound is known to degrade and form hydrochloric acid upon exposure to moisture . This degradation can impact the stability and long-term effects of this compound on cellular functions. Studies have shown that the compound’s hydrophobic properties can be maintained over time, making it useful for long-term applications in surface modification .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. High doses of the compound can lead to toxic effects, including irritation of mucous membranes and severe burns upon contact with skin and eyes . The compound’s reactivity and the formation of hydrochloric acid upon degradation contribute to its toxicity at higher doses. Detailed studies on the threshold effects and specific dosage-related impacts in animal models are limited.
Metabolic Pathways
This compound is involved in metabolic pathways that include hydrolysis and alcoholysis reactions. The compound interacts with water to form methylsilanol and hydrochloric acid, which further condenses to form a polymer network . These reactions are essential for its application in creating siloxane polymers and other materials. The compound’s reactivity with alcohols also leads to the formation of alkoxysilanes, which are important intermediates in various biochemical processes .
Transport and Distribution
This compound is transported and distributed within cells and tissues through its interactions with water and other compounds. The compound’s reactivity with water leads to the formation of a thin layer of methylpolysiloxane on surfaces, impacting its localization and accumulation . This property is utilized in modifying the surface properties of materials, affecting their interaction with cells and tissues.
Subcellular Localization
The subcellular localization of this compound is influenced by its reactivity and the formation of methylpolysiloxane layers. The compound’s interactions with water and other compounds lead to its accumulation on surfaces, impacting its activity and function . The formation of water-repellent films through the condensation of methylsilanol is a key aspect of its subcellular localization and its application in surface modification.
properties
IUPAC Name |
trichloro(methyl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH3Cl3Si/c1-5(2,3)4/h1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLUFWMXJHAVVNN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
CH3Cl3Si, CH3SiCl3 | |
Record name | METHYLTRICHLOROSILANE | |
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Related CAS |
61596-88-1 | |
Record name | Silane, trichloromethyl-, homopolymer | |
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DSSTOX Substance ID |
DTXSID4026426 | |
Record name | Methyltrichlorosilane | |
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Molecular Weight |
149.47 g/mol | |
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Physical Description |
Methyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 8 °F. Vapor and liquid may cause burns. Denser than water. Vapors are heavier than air., Colorless liquid with a sharp, irritating odor; [CHRIS], COLOURLESS LIQUID WITH PUNGENT ODOUR. | |
Record name | METHYLTRICHLOROSILANE | |
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Boiling Point |
152 °F at 760 mmHg (EPA, 1998), 65.6 °C, 66 °C | |
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Flash Point |
15 °F (EPA, 1998), 45 °F (Open cup); 15 °F (Closed cup), 8 °C | |
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Solubility |
Decomposes in ethanol, Decomposes instantly in water, Solubility in water: reaction | |
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Density |
1.27 at 77 °F (EPA, 1998) - Denser than water; will sink, 1.270 at 25 °C/25 °C, Relative density (water = 1): 1.3 | |
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Vapor Density |
5.17 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 5.17 (Air = 1), Relative vapor density (air = 1): 5.2 | |
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Vapor Pressure |
167.0 [mmHg], 167 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 17.9 | |
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Color/Form |
COLORLESS LIQUID | |
CAS RN |
75-79-6 | |
Record name | METHYLTRICHLOROSILANE | |
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Record name | Methyltrichlorosilane | |
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Record name | Trichloromethyl silane | |
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Record name | Trichloro(methyl)silane | |
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Record name | METHYLTRICHLOROSILANE | |
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Melting Point |
-108 °F (EPA, 1998), -90 °C | |
Record name | METHYLTRICHLOROSILANE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/3974 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | METHYLTRICHLOROSILANE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/840 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | METHYLTRICHLOROSILANE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0301 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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